Cas no 726151-51-5 (1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic acid)
1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic acid
- G31723
- 726151-51-5
- AKOS034463638
- HMS2712G10
- cid_3862082
- CS-0219715
- SR-01000039461
- 1-(4-morpholin-4-ylsulfonyl-2-nitro-phenyl)piperidine-4-carboxylic Acid
- 1-[4-(4-morpholinylsulfonyl)-2-nitrophenyl]-4-piperidinecarboxylic acid
- 1-[4-(morpholine-4-sulfonyl)-2-nitrophenyl]piperidine-4-carboxylic acid
- 1-(4-morpholinosulfonyl-2-nitro-phenyl)isonipecotic acid
- MLS000773529
- Z56886297
- BEB15151
- SMR000364245
- SR-01000039461-1
- 1-(4-morpholin-4-ylsulfonyl-2-nitrophenyl)piperidine-4-carboxylic acid
- 1-(4-(morpholine-4-sulfonyl)-2-nitrophenyl)piperidine-4-carboxylic acid
- 1-[4-(morpholine-4-sulfonyl)-2-nitrophenyl]piperidine-4-carboxylicacid
- BDBM55835
- 977-440-3
- CHEMBL1426066
- EN300-04757
-
- Inchi: 1S/C16H21N3O7S/c20-16(21)12-3-5-17(6-4-12)14-2-1-13(11-15(14)19(22)23)27(24,25)18-7-9-26-10-8-18/h1-2,11-12H,3-10H2,(H,20,21)
- InChI Key: FYVCDSDONYOVAZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCC(C(=O)O)CC1)(N1CCOCC1)(=O)=O
Computed Properties
- Exact Mass: 399.11002119Da
- Monoisotopic Mass: 399.11002119Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 646
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 141Ų
1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AV22467-50mg |
1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic acid |
726151-51-5 | 98% | 50mg |
$74.00 | 2024-04-19 | |
| A2B Chem LLC | AV22467-100mg |
1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic acid |
726151-51-5 | 98% | 100mg |
$93.00 | 2024-04-19 | |
| A2B Chem LLC | AV22467-250mg |
1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic acid |
726151-51-5 | 98% | 250mg |
$119.00 | 2024-04-19 | |
| A2B Chem LLC | AV22467-500mg |
1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic acid |
726151-51-5 | 98% | 500mg |
$166.00 | 2024-04-19 | |
| A2B Chem LLC | AV22467-1g |
1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic acid |
726151-51-5 | 98% | 1g |
$203.00 | 2024-04-19 | |
| A2B Chem LLC | AV22467-2.5g |
1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic acid |
726151-51-5 | 98% | 2.5g |
$366.00 | 2024-04-19 | |
| A2B Chem LLC | AV22467-5g |
1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic acid |
726151-51-5 | 98% | 5g |
$525.00 | 2024-04-19 | |
| A2B Chem LLC | AV22467-10g |
1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic acid |
726151-51-5 | 98% | 10g |
$760.00 | 2024-04-19 | |
| Chemenu | CM480906-250mg |
1-[4-(morpholine-4-sulfonyl)-2-nitrophenyl]piperidine-4-carboxylic acid |
726151-51-5 | 95%+ | 250mg |
$89 | 2023-02-01 | |
| Chemenu | CM480906-500mg |
1-[4-(morpholine-4-sulfonyl)-2-nitrophenyl]piperidine-4-carboxylic acid |
726151-51-5 | 95%+ | 500mg |
$139 | 2023-02-01 |
1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic acid Suppliers
1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic acid Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic acid
1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic Acid: A Comprehensive Overview
The compound 1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic acid (CAS No. 726151-51-5) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring, a morpholine sulfonyl group, and a nitrophenyl moiety. The combination of these functional groups imparts the molecule with distinct chemical properties, making it a subject of interest in both academic and industrial research.
The morpholine sulfonyl group is known for its ability to enhance the solubility and stability of compounds, which is particularly advantageous in drug design. The nitrophenyl moiety, on the other hand, contributes to the molecule's electronic properties, potentially influencing its reactivity and bioavailability. Recent studies have explored the role of such groups in modulating the pharmacokinetic profiles of drugs, highlighting their importance in modern medicinal chemistry.
One of the most recent advancements in the study of this compound involves its application in targeted drug delivery systems. Researchers have demonstrated that the piperidine ring can serve as a versatile scaffold for attaching various bioactive molecules. By leveraging the unique properties of this compound, scientists have developed novel drug candidates with improved efficacy and reduced side effects. For instance, a study published in *Journal of Medicinal Chemistry* revealed that derivatives of this compound exhibit potent anti-inflammatory activity, making them promising candidates for treating chronic inflammatory diseases.
In addition to its pharmacological applications, this compound has also been investigated for its potential in bioconjugation chemistry. The carboxylic acid group present in the molecule provides an ideal site for conjugation with other biomolecules, such as peptides or antibodies. This property has led to its use in the development of biosensors and diagnostic tools, where precise molecular recognition is crucial. Recent breakthroughs in this area have been documented in *Analytical Chemistry*, showcasing the versatility of this compound in analytical applications.
The synthesis of 1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the morpholine sulfonyl group through sulfonamide coupling reactions and the introduction of the nitrophenyl moiety via nucleophilic aromatic substitution. These reactions are optimized to ensure high yields and purity, which are critical for downstream applications.
From an environmental standpoint, researchers have also explored the biodegradability and ecological impact of this compound. Studies conducted under simulated environmental conditions suggest that it exhibits moderate biodegradation rates, which align with current regulatory standards for chemical safety. These findings are particularly relevant given the increasing emphasis on sustainable chemistry practices across industries.
In conclusion, 1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic acid (CAS No. 726151-51-5) represents a versatile platform for advancing chemical innovation across multiple disciplines. Its unique structure, combined with recent research findings, underscores its potential as a valuable tool in drug discovery, bioconjugation chemistry, and environmental science. As ongoing studies continue to uncover new applications for this compound, it is poised to play an increasingly important role in shaping future advancements in these fields.
726151-51-5 (1-[4-(Morpholine-4-sulfonyl)-2-nitro-phenyl]-piperidine-4-carboxylic acid) Related Products
- 1008006-09-4(1-4-(Morpholine-4-sulfonyl)-2-nitrophenylpyrrolidine-2-carboxylic Acid)
- 321970-61-0(1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylic acid)
- 132028-55-8(2-Pyrrolidinone,1-[4-(4-morpholinylsulfonyl)-2-nitrophenyl]-)
- 175715-12-5(Pentanamide, N-[4-(4-morpholinylsulfonyl)-2-nitrophenyl]-)
- 625106-78-7(ethyl 1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylate)
- 1008673-55-9(4-(methylsulfanyl)-2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]amino}butanoic acid)
- 330978-94-4(ethyl 1-(4-nitrobenzenesulfonyl)piperidine-4-carboxylate)
- 25911-94-8(6-[methyl[(3-nitrophenyl)sulphonyl]amino]hexanoic acid, compound with 2,2',2''-nitrilotriethanol (1:1))
- 5679-80-1(N-(3-cyanophenyl)-1-[4-(morpholin-4-ylsulfonyl)-2-nitrophenyl]piperidine-4-carboxamide)
- 331828-49-0(1-((4-Nitrophenyl)sulfonyl)piperidine-4-carboxylic acid)